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Compound of Interest

Compound Name: Formic acid-d2

Cat. No.: B032687

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 95%
formic acid-d2 in deuterium oxide (D20). The information contained herein is intended to
support research, development, and quality control activities where this deuterated solvent
mixture is utilized. All quantitative data is presented in a clear, tabular format for ease of
reference. Detailed experimental protocols for the determination of these properties are also
provided, along with graphical representations of the experimental workflows.

Core Physical Properties

The physical properties of 95% formic acid-d2 in D20 are crucial for its application in various
scientific disciplines, including NMR spectroscopy, as a deuterated reagent in organic
synthesis, and in the preparation of deuterated standards. The following table summarizes the
key physical characteristics of this solution.
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Physical Property Value Conditions

Density 1.273 g/mL[1][2] at 25 °C[1][2]

Boiling Point 100.8 °C[1][2][3]

Melting Point 8.2-8.4 °C[1][2][3]

Refractive Index 1.369[1][2][3] at 20 °C (n20/D)[1][2][3]
Viscosity Data not available

Note: The viscosity of pure deuterium oxide (D20) is approximately 20% higher than that of
ordinary water (H20) at the same temperature. The addition of 95% formic acid-d2 is
expected to significantly influence this value.

Experimental Protocols

The following sections detail the standard experimental methodologies for determining the key
physical properties of liquid mixtures such as 95% formic acid-d2 in D20.

Density Determination: Pychometry

Density is a fundamental physical property that is often determined with high precision using a
pycnometer. This method involves measuring the mass of a known volume of the liquid.

Methodology:
o Preparation: A clean and dry pycnometer of a known volume is weighed accurately.

o Sample Introduction: The pycnometer is filled with the 95% formic acid-d2 in D20 solution,
ensuring no air bubbles are trapped. The stopper, which has a fine capillary, is inserted,
allowing any excess liquid to be expelled.

o Equilibration and Weighing: The exterior of the pycnometer is carefully dried, and it is
allowed to equilibrate to a constant temperature (e.g., 25 °C) in a water bath. The
pycnometer and its contents are then weighed.
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o Calculation: The density is calculated by dividing the mass of the liquid (mass of filled

pycnhometer minus the mass of the empty pycnometer) by the known volume of the

pycnometer.

1. Weigh clean, dry pycnometer

'

1. Place sample in test tube with inverted capillary

:

2. Fill pycnometer with 95% formic acid-d2 in D20

2. Attach to thermometer and place in heating bath

'

3. Equilibrate to constant temperature

'

4. Weigh filled pycnometer

'

5. Calculate density (mass/volume)

:

3. Heat until a steady stream of bubbles emerges

:

4. Stop heating and allow to cool

:

5. Record temperature when liquid enters capillary

1. Freeze sample and load into capillary tube

1. Calibrate Abbe refractometer with a standard

i

i

2. Place capillary in melting point apparatus

2. Apply a few drops of sample to the prism

i

3. Heat sample at a slow, controlled rate

i

i

3. Adjust for a sharp light/dark boundary

i

4. Observe and record the melting range

4. Read the refractive index from the scale
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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